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Compound of Interest

Compound Name: C15H18CINO5S

Cat. No.: B12622835

For immediate release:

This document provides essential safety and logistical information for the proper disposal of the
chemical compound with the molecular formula C15H18CINOSS. Researchers, scientists, and
drug development professionals are advised to adhere to these procedures to ensure personal
safety and environmental protection. The following guidelines are based on established safety
data and standard laboratory hazardous waste management protocols.

Key Safety Data and Hazard Summary

The compound C15H18CINOSS is classified as a highly hazardous substance. All handling
and disposal operations must be conducted with appropriate personal protective equipment
(PPE) and engineering controls.
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Precautionary Statement

Hazard Classification Description
Codes
o Category 3: Toxic if swallowed.
Acute Toxicity, Oral o H301
Acute Toxicity, Inhalation Category 1: Fatal if inhaled.[1] H330

o Category 1B: May cause
Germ Cell Mutagenicity i H340
genetic defects.[1]

, . Category 1B: May cause
Carcinogenicity 0] H350
cancer.

] o Category 1B: May damage
Reproductive Toxicity N ) H360
fertility or the unborn child.[1]

) Category 1: Very toxic to
Aquatic Hazard (Acute) o H400
aquatic life.[1]

Category 1: Very toxic to
Aquatic Hazard (Chronic) aguatic life with long lasting H410
effects.[1]

Experimental Protocols: Disposal Procedures

Due to its hazardous properties, C15H18CINOS5S and its containers must be disposed of as
hazardous waste. Under no circumstances should this chemical be disposed of down the drain
or in regular trash.

Step 1: Personal Protective Equipment (PPE) and Safety Precautions
e Always handle C15H18CINOS5S within a certified chemical fume hood.[1]
o Wear appropriate PPE, including:

o Impervious gloves (e.g., nitrile).[1]

o Safety goggles and a face shield.[1]
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o Alab coat or chemical-resistant apron.

o Respiratory protection is required when dusts are generated; a filter type P3 is
recommended.[1]

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]
e Wash hands thoroughly after handling.[1]
Step 2: Waste Segregation and Collection

e Segregate Waste: Do not mix C15H18CINO5S waste with other waste streams unless
explicitly permitted by your institution's hazardous waste management plan. Segregate solid
and liquid waste containing this chemical.

o Use Designated Hazardous Waste Containers:

[¢]

Collect waste in a clearly labeled, non-reactive, and sealable container.

o

The container must be in good condition and compatible with the chemical.

Label the container with "Hazardous Waste" and the full chemical name: C15H18CINO5S.
List all constituents and their approximate concentrations if it is a mixture.

[e]

[e]

Do not fill containers to more than 80% capacity to allow for expansion.[2]

o

Keep the container closed except when adding waste.
Step 3: Accidental Spill Cleanup

o Evacuate and Ventilate: In case of a spill, evacuate the immediate area and ensure
adequate ventilation.

o Contain the Spill: Prevent the spill from spreading and entering drains.[3][4]

e Absorb and Collect: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand).
For solid spills, carefully sweep or scoop the material to avoid generating dust.
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o Package for Disposal: Place all contaminated materials (absorbent, PPE, etc.) into a
designated hazardous waste container.

o Decontaminate: Clean the spill area with an appropriate solvent or detergent, and collect the
cleaning materials as hazardous waste.

Step 4: Disposal of Empty Containers
o Empty containers that held C15H18CINO5S are also considered hazardous waste.

 Triple rinse the container with a suitable solvent. The rinsate must be collected and disposed
of as hazardous waste.

« After triple rinsing, deface or remove the original label. The container can then be disposed
of according to your institution's procedures for empty, rinsed chemical containers.

Step 5: Arrange for Professional Disposal

o Store the sealed and labeled hazardous waste container in a designated, secure waste
accumulation area.

o Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

Disposal Workflow

Caption: Disposal workflow for C15H18CINOSS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of C15H18CINOS5S: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12622835#c15h18clno5s-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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